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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064 Get Quote

An In-depth Technical Guide to Methyl 5-bromo-o-toluate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-bromo-o-toluate, also known by its IUPAC name methyl 5-bromo-2-
methylbenzoate, is an organic compound that serves as a key building block and intermediate

in organic synthesis.[1][2][3] Its structure, featuring a substituted benzene ring, makes it a

valuable precursor for the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs). This document provides a comprehensive overview of its

chemical structure, properties, synthesis, and reactivity, tailored for professionals in research

and drug development. It is primarily utilized as a biochemical reagent for life science research

and is not intended for medical or consumer use.[1][4]

Chemical Structure and Properties
The molecular structure of Methyl 5-bromo-o-toluate consists of a benzoate core, with a methyl

group at the ortho position (position 2) and a bromine atom at the meta position relative to the

methyl group (position 5).

Chemical Structure:

Physicochemical and Spectroscopic Data
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All relevant quantitative data for Methyl 5-bromo-o-toluate are summarized in the table below

for easy reference and comparison.

Property Value Reference(s)

IUPAC Name
methyl 5-bromo-2-

methylbenzoate
[5]

Synonyms

Methyl 5-Bromo-o-toluate, 5-

Bromo-o-toluic Acid Methyl

Ester, 5-Bromo-2-

methylbenzoic Acid Methyl

Ester

[1][3][6][7]

CAS Number 79669-50-4 [1][4][7]

Molecular Formula C9H9BrO2 [3][4][5][7]

Molecular Weight 229.07 g/mol [1][4][5][7]

Appearance
White to light yellow powder or

crystal
[6][7]

Melting Point 42°C - 50.0°C [6][7][8]

Boiling Point
132-135°C at 0.1 mmHg;

265°C (reference)
[7][8]

Purity >98.0% (by GC) [6][7]

SMILES
CC1=C(C=C(C=C1)Br)C(=O)O

C
[5]

InChI Key
FDCYLMYCHALQJR-

UHFFFAOYSA-N
[3][5]

Synthesis of Methyl 5-bromo-o-toluate
Methyl 5-bromo-o-toluate is typically synthesized via a two-step process starting from o-toluic

acid. The first step involves the bromination of o-toluic acid to yield 5-bromo-o-toluic acid, which

is then esterified in the second step.
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Synthesis Workflow
The logical flow from starting materials to the final product is depicted below.

o-Toluic Acid

5-Bromo-o-toluic Acid

Step 1: Bromination

Br₂ / Fe catalyst
or

NBS / H₂SO₄

Methyl 5-bromo-o-toluate

Step 2: Fischer Esterification

Methanol (CH₃OH)
Conc. H₂SO₄ (catalyst)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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